1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine

• IUPAC Name: 2-(4,6-dimethyl-1-benzofuran-3-yl)-1-(4-ethylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C18H24N2O2/c1-4-19-5-7-20(8-6-19)17(21)11-15-12-22-16-10-13(2)9-14(3)18(15)16/h9-10,12H,4-8,11H2,1-3H3
• InChI Key: GGPQDYKLYNEWFP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)CC2=COC3=CC(=CC(=C32)C)C
• Molecular Formula: C18H24N2O2
• Molecular Weight: 300.4 g/mol

Description

1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine, also known as DBF or 1-(4,6-dimethylbenzofuran-3-yl)-4-ethylpiperazine, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. DBF belongs to the class of benzofuran derivatives and has shown promising results in various research studies.

Mechanism of Action

The exact mechanism of action of 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine is not fully understood. However, studies have suggested that 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine exerts its effects through various pathways such as the modulation of neurotransmitters, antioxidant activity, and inhibition of cell proliferation. In neurology, 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the survival and growth of neurons. In oncology, 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the growth of tumors.
Biochemical and Physiological Effects:
1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine has been shown to have various biochemical and physiological effects. In neurology, 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine has been shown to improve cognitive function, reduce oxidative stress, and increase the levels of BDNF. In oncology, 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine has been shown to inhibit cell proliferation, induce apoptosis, and reduce tumor growth. In psychiatry, 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine has been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. It has also shown promising results in various in vitro and in vivo studies. However, there are also limitations to using 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its efficacy and safety in humans.

Future Directions

There are several future directions for the study of 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine. In neurology, further studies are needed to determine the potential of 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In oncology, further studies are needed to determine the efficacy and safety of 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine as an anticancer agent. In psychiatry, further studies are needed to determine the potential of 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine as a treatment for anxiety and depression. Additionally, more research is needed to determine the mechanism of action of 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine and its potential side effects in humans.
Conclusion:
In conclusion, 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine is a novel compound that has shown promising results in various scientific research studies. It has potential therapeutic applications in neurology, oncology, and psychiatry. Its mechanism of action is not fully understood, but it has been shown to exert its effects through various pathways. 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine has several advantages for lab experiments, but more research is needed to determine its efficacy and safety in humans. There are several future directions for the study of 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine, and further research is needed to determine its potential as a treatment for various diseases.

Synthesis Methods

The synthesis of 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine involves the reaction of 4,6-dimethyl-1-benzofuran-3-carboxylic acid with N-ethylpiperazine in the presence of coupling reagents such as DCC (dicyclohexylcarbodiimide) and HOBt (1-hydroxybenzotriazole). The reaction yields 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine as a white solid with a melting point of 74-76°C.

Scientific Research Applications

1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine has been studied extensively for its potential therapeutic applications in various fields such as neurology, oncology, and psychiatry. In neurology, 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine has shown neuroprotective effects against oxidative stress and has been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In oncology, 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine has shown antitumor activity and has been studied as a potential anticancer agent. In psychiatry, 1-[(4,6-dimethyl-1-benzofuran-3-yl)acetyl]-4-ethylpiperazine has shown anxiolytic and antidepressant effects and has been studied as a potential treatment for anxiety and depression.